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Compound of Interest

Compound Name: Benzal diacetate

Cat. No.: B1266101

This technical guide provides a comprehensive overview of the melting and boiling points of
Benzal diacetate (also known as Benzylidene diacetate), targeted towards researchers,
scientists, and professionals in drug development. This document presents quantitative data in
a structured format, details relevant experimental protocols, and includes a logical workflow
diagram for its synthesis and purification.

Physical Properties of Benzal Diacetate

Benzal diacetate is a white crystalline solid at room temperature.[1] Its physical properties,
particularly its melting and boiling points, are crucial for its characterization, purification, and
application in various synthetic processes.

The melting and boiling points of Benzal diacetate, as reported in the literature, are
summarized in the table below for clear comparison.

Physical Property Value Conditions

Melting Point 44-46 °C Atmospheric Pressure
45 °C Atmospheric Pressure

46 °C Atmospheric Pressure[2]

Boiling Point 154 °C 20 mmHg[1][2][3][4][5][6]
220 °C Atmospheric Pressure[3]
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Experimental Protocols

Detailed methodologies for the determination of the melting and boiling points of Benzal

diacetate are outlined below. These protocols are standard procedures in organic chemistry for

the characterization of crystalline solids.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically lowers and broadens the melting point range.[7][8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[7][8]
Capillary tubes (sealed at one end)[7][9]

Mortar and pestle[7][9]

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of Benzal diacetate is finely ground into a powder
using a clean, dry mortar and pestle.[7][9]

Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of
2-3 mm.[8] The tube is then tapped gently to ensure the sample is compact at the bottom.[9]

Melting Point Measurement (Rough Estimate): The capillary tube is placed in the heating
block of the melting point apparatus. The temperature is increased at a rapid rate (e.g., 5-10
°C per minute) to obtain an approximate melting range.[8]

Melting Point Measurement (Accurate Determination): The apparatus is allowed to cool to at
least 20 °C below the estimated melting point.[8] A fresh sample is used, and the
temperature is raised slowly, at a rate of approximately 2 °C per minute, through the
expected melting range.[8][9]
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire solid has turned into
a clear liquid is recorded as the end of the range.[7][8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For compounds that may decompose at their atmospheric boiling point,
the boiling point is often determined at a reduced pressure (vacuum).

Apparatus:

« Distillation apparatus (e.g., short-path distillation setup)
e Round-bottom flask

o Condenser

e Receiving flask

e Thermometer

e Vacuum pump and manometer

e Heating mantle

Procedure:

o Apparatus Setup: A short-path distillation apparatus is assembled. The Benzal diacetate
sample is placed in the round-bottom flask.

e Vacuum Application: The system is connected to a vacuum pump, and the pressure is
reduced to the desired level (e.g., 20 mmHg), as measured by a manometer.

o Heating: The sample is heated gently using a heating mantle.

» Boiling Point Observation: The temperature is slowly increased until the liquid begins to boil
and a steady stream of distillate is collected in the receiving flask.
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» Data Recording: The temperature at which the liquid boils and distills at the recorded
pressure is the boiling point under reduced pressure.

Synthesis and Purification Workflow

Benzal diacetate can be synthesized by the reaction of benzaldehyde with acetic anhydride,
catalyzed by an acid. The following diagram illustrates the workflow for its synthesis,
purification, and characterization.

Characterization

Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of Benzal diacetate.

This workflow diagram outlines the key steps in the preparation of Benzal diacetate, starting
from the reactants, proceeding through the reaction and purification stages, and concluding
with the characterization of the final product by determining its melting and boiling points.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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